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Get Quote

Executive Summary: The "Dual-Ring" Scaffold

4-(Oxolan-2-yl)oxane-4-carboxylic acid (also known as 4-(tetrahydrofuran-2-
yl)tetrahydropyran-4-carboxylic acid) represents a high-value structural motif in modern
medicinal chemistry. Unlike simple spiro-cycles or linear linkers, this molecule introduces a
chiral ether pendant (THF) onto a polar core (THP).

For drug development professionals, this scaffold offers superior "performance" over standard
analogs (like 4-methyl-THP-4-COOH) by modulating lipophilicity (LogP) and introducing a
specific vector for hydrogen bonding without significantly increasing molecular weight.

The Analytical Challenge: The primary difficulty in characterizing this molecule is distinguishing
it from its isomers and verifying the integrity of the C4-C2' bond connecting the two rings. This
guide focuses on using 13C NMR to validate the structure through the detection of symmetry
breaking—a phenomenon where the chiral THF center renders the normally equivalent carbons
of the THP ring diastereotopic.
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Comparative Analysis: Target vs. Alternatives

The following table contrasts the target molecule with its direct synthetic precursor and a
common structural analog to highlight the spectral differences that define "purity” and "identity."
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13C NMR Spectral Data: High-Fidelity Assignment

Note: Due to the specialized nature of this intermediate, the values below are high-fidelity
predicted shifts calculated based on substituent additivity rules (Pretsch/Clerc models) and
validated against analogous ether-acid systems.

The "Symmetry Breaking" Effect

The most critical quality attribute (CQA) for this molecule is the splitting of the THP ring signals.
In the precursor (THP-4-COOH), C2 and C6 appear as a single peak. In the target, the chiral
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center at C2' of the THF ring makes the "left" and "right" sides of the THP ring magnetically
non-equivalent (diastereotopic).

Predicted Chemical Shift Table (100 MHz, CDCI3)
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CH2 ( Furthest from
C4' (THF) Ring Methylene 25.0-26.0 electronegative
) atoms.

Experimental Protocol: Validation Workflow

To confirm the synthesis of 4-(Oxolan-2-yl)oxane-4-carboxylic acid, follow this self-validating
NMR protocol.

Step 1: Sample Preparation

e Solvent: Use CDCI3 (Chloroform-d) for standard analysis. If solubility is poor due to the
carboxylic acid, add 1-2 drops of DMSO-d6 or use MeOD.

o Note: DMSO will shift the C=0 and C-OH signals slightly downfield due to hydrogen
bonding.

o Concentration: Prepare a 20-30 mg/mL solution. A high concentration is required to resolve
the quaternary C4 peak, which often has long relaxation times (

Step 2: Acquisition Parameters (Critical for Quaternary
Detection)

e Pulse Sequence: Standard Proton-Decoupled 13C (ZGPG).

o Relaxation Delay (

): Set to > 2.0 seconds. The quaternary C4 and Carbonyl carbons relax slowly.[1] Insufficient
delay will suppress these peaks.

e Scans: Minimum 512 scans (preferably 1024) to ensure the low-intensity quaternary C4 is
distinguishable from baseline noise.

Step 3: DEPT-135 Verification

Run a DEPT-135 experiment immediately after the standard 13C.
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» Success Criteria:
o C4 (THP) and C=0 must disappear (confirming they are quaternary).
o C2' (THF) must appear positive (Up).
o All other ring carbons (CH2) must appear negative (Down).

Structural Logic & Signaling Pathway

The following diagram illustrates the logical flow for distinguishing the target molecule from its
symmetric precursor using NMR data.
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Caption: Logic flow for validating the 4-(Oxolan-2-yl)oxane-4-COOH structure via 13C NMR
symmetry analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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